Cas no 2694747-30-1 (1-2-(methylamino)ethyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione)

• Product Name: 1-2-(methylamino)ethyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
• CAS No: 2694747-30-1
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 5614435
• PubChem ID: 165940435
• Update Time: 2025-07-14

1-2-(methylamino)ethyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-(methylamino)ethyl]-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
• EN300-33051328
• 2694747-30-1
• 1-2-(methylamino)ethyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione

• Inchi： 1S/C9H13N3O2S/c1-10-6-7-12-9-5-3-2-4-8(9)11-15(12,13)14/h2-5,10-11H,6-7H2,1H3
• InChI Key： NICJWMKORAKKPZ-UHFFFAOYSA-N
• SMILES： S1(NC2C=CC=CC=2N1CCNC)(=O)=O

Computed Properties

• Exact Mass: 227.07284784g/mol
• Monoisotopic Mass: 227.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.8Ų

Additional information on 1-2-(methylamino)ethyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione

Introduction to 1-2-(methylamino)ethyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione (CAS No: 2694747-30-1)

The compound 1-2-(methylamino)ethyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione (CAS No: 2694747-30-1) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzothiadiazole class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural properties. The presence of multiple nitrogen atoms in its core structure contributes to its unique electronic characteristics and reactivity, making it a valuable candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of benzothiadiazole derivatives in the development of novel therapeutic agents. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 1-2-(methylamino)ethyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione is particularly noteworthy, as it may influence its interaction with biological targets. The methylamino side chain and the dihydro moiety contribute to the molecule's solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. By modulating kinase activity, benzothiadiazole derivatives can disrupt aberrant signaling cascades and restore normal cellular function. The structural features of 1-2-(methylamino)ethyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione suggest that it may interact with specific kinase domains, leading to inhibitory effects that could be therapeutically beneficial.

In addition to its kinase inhibition potential, this compound has shown promise in other pharmacological contexts. Studies have indicated that benzothiadiazole derivatives can exhibit antioxidant and anti-inflammatory effects by scavenging reactive oxygen species and inhibiting pro-inflammatory cytokine production. These properties make them attractive candidates for treating oxidative stress-related disorders and chronic inflammatory conditions. The dihydro ring system in 1-2-(methylamino)ethyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione may enhance its stability and bioactivity compared to its parent structure.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methylamino group and the formation of the dihydro ring necessitate careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for complex heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved the accessibility of these molecules for research purposes.

Computational studies have also played a pivotal role in understanding the pharmacological properties of 1-2-(methylamino)ethyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at an atomic level. These insights can guide the optimization of lead structures during drug development. Additionally, computational methods can help identify potential side effects or toxicities before experimental testing is conducted.

The latest research on this compound has explored its potential applications in neurodegenerative diseases. Benzothiadiazole derivatives have been found to cross the blood-brain barrier and exert protective effects on neurons. The structural flexibility of 1-2-(methylamino)ethyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione allows it to interact with various neurotransmitter receptors and ion channels involved in neuroprotection. This opens up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 1-2-(methylamino)ethyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2lambda6,-dione (CAS No: 269474730) is a promising pharmacological entity with diverse therapeutic applications. Its unique structural features make it an excellent candidate for further exploration in drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new biological activities associated with benzothiadiazole derivatives, this compound will undoubtedly play a significant role in future medical advancements.